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Compound of Interest

Compound Name: Tfax 488, SE

CAS No.: 222164-96-7

Cat. No.: B3179282

Get Quote

Application Note & Protocol

Abstract
This guide details the protocol for covalently labeling IgG antibodies with TFAX 488, SE
(Succinimidyl Ester). TFAX 488 is a bright, photostable green fluorescent dye (Ex/Em: 495/515

nm) functionally equivalent to Alexa Fluor® 488. The succinimidyl ester (SE) moiety targets

primary amines (

) on lysine residues and the N-terminus of the antibody, forming stable amide bonds. This
protocol is optimized for high-yield conjugation, ensuring a Degree of Labeling (DOL) between
4 and 8, which provides maximal brightness without quenching or precipitating the antibody.

Scientific Mechanism & Logic
2.1 The Chemistry of Conjugation
The TFAX 488, SE dye contains an N-hydroxysuccinimide (NHS) ester group. This group is

amine-reactive but moisture-sensitive. The reaction requires a slightly alkaline environment (pH
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8.3 – 9.0) to ensure the primary amines on the antibody are deprotonated (nucleophilic) and

can attack the carbonyl carbon of the NHS ester.

Key Constraint: The reaction competes with hydrolysis (reaction with water). Therefore, the dye

must be dissolved in anhydrous organic solvent immediately before use, and the buffer pH

must be carefully controlled to favor acylation over hydrolysis.

2.2 Visualizing the Workflow
The following diagram illustrates the critical path for labeling and the chemical logic governing

the process.
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Figure 1: Workflow and mechanistic logic of TFAX 488 SE conjugation.

Pre-Labeling Considerations (Critical)
Before starting, verify the following parameters to prevent experimental failure:
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Parameter Requirement Scientific Rationale

Buffer Composition
NO Primary Amines (No Tris,

Glycine, Azide*)

Tris and Glycine contain

amines that will react with the

dye, consuming it before it

labels the antibody. Sodium

Azide is acceptable for NHS

reactions but can interfere with

HRP; avoid if possible.

pH 8.3 – 9.0

Lysine

-amines have a pKa ~10.5. At

pH 7.4 (PBS), they are mostly

protonated (

) and unreactive. Raising pH to

8.3+ increases the fraction of

unprotonated, nucleophilic

amines.

Concentration 1 – 10 mg/mL

High protein concentration

drives the second-order

reaction kinetics, favoring

antibody labeling over dye

hydrolysis. Optimal is ~2

mg/mL.[1]

Purity >90% IgG

Carrier proteins like BSA or

Gelatin must be removed; they

will be labeled alongside your

antibody, reducing specific

signal and wasting dye.

Materials Required
Antibody: Purified IgG (free of BSA/amines), conc. > 1 mg/mL.

Dye: TFAX 488, SE (Store at -20°C, desiccated).
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Solvent: Anhydrous DMSO or DMF (High quality, fresh).

Reaction Buffer: 1 M Sodium Bicarbonate (

), pH 8.3 – 9.0.

Purification Column: Sephadex G-25 desalting column (e.g., PD-10 or Zeba Spin Columns)

equilibrated in PBS.

Storage Buffer: PBS (pH 7.4) + optional preservative (0.05% Sodium Azide) and stabilizer

(1% BSA, added after labeling).

Step-by-Step Protocol
Step 1: Antibody Preparation[1][2]

If the antibody is in an amine-containing buffer (Tris, Glycine), perform a buffer exchange into

PBS (pH 7.4) using a dialysis cassette or spin column.

Adjust antibody concentration to 2 mg/mL.

Calculation: If you have 100

g of antibody, the volume should be 50

L.

Add 1/10th volume of 1 M Sodium Bicarbonate (pH 8.3) to the antibody solution.

Example: To 50

L antibody in PBS, add 5

L of 1 M Bicarbonate. Final pH will be ~8.3.[3]

Step 2: Dye Preparation
Remove TFAX 488, SE vial from freezer and warm to room temperature before opening

(prevents condensation).

Dissolve the dye in anhydrous DMSO to a concentration of 10 mg/mL.
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Note: Prepare this immediately before use.[1][4] NHS esters hydrolyze within minutes in

the presence of moisture.

Step 3: Conjugation Reaction
Calculate the volume of dye required for a 15:1 Molar Ratio (Dye:Protein).

Formula:

Simplified: For 100

g IgG (MW 150 kDa) and TFAX 488 SE (MW ~643 Da), using a 15x molar excess:

Add the calculated volume of dye to the antibody solution while vortexing gently.

Incubate for 1 hour at Room Temperature (RT) in the dark. Constant mixing (rotation) is

recommended but not strictly necessary.

Step 4: Purification
Equilibrate a desalting column (e.g., Zeba Spin or PD-10) with PBS.

Load the reaction mixture onto the column.

Elute the labeled antibody according to the column manufacturer’s instructions.

Observation: You should see two bands on a gravity column: a fast-moving colored band

(Conjugate) and a slow-moving band (Free Dye). Collect the fast band.

Quality Control & Data Analysis
To validate the experiment, you must calculate the Degree of Labeling (DOL).

6.1 Absorbance Measurement
Dilute a small aliquot of the purified conjugate (e.g., 1:10) in PBS and measure absorbance at:

280 nm (

): Protein absorbance.[3][5][6]
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495 nm (

): Dye absorbance maximum.[7][8]

6.2 Calculations
Use the following constants for TFAX 488 / IgG:

(Extinction Coeff.[3][7][8][9][10] Dye): 73,000

[7][8]

(Extinction Coeff.[3][6] IgG): 203,000

CF (Correction Factor 280 nm): 0.11 (Correction for dye absorbance at 280 nm).

1. Corrected Protein Concentration (

):

2. Degree of Labeling (DOL):

Target DOL:4 – 8 dyes per antibody.

< 3: Weak signal. Increase dye molar ratio next time.

9: Quenching/Precipitation risk. Decrease dye molar ratio.

Troubleshooting Guide
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Issue Possible Cause Solution

Low DOL (< 3) Hydrolyzed dye

Use fresh anhydrous DMSO;

ensure dye is warmed before

opening.

Interfering agents
Dialyze antibody to remove

Tris/Glycine/Ammonium ions.

Low pH
Ensure reaction buffer is pH

8.3 – 9.0.

High DOL (> 9) Antibody concentration too low

If Ab < 1 mg/mL, labeling

efficiency drops, but

sometimes "sticking" occurs.

Concentrate Ab.

Excess dye ratio
Reduce molar excess from 15x

to 10x or 8x.

Precipitation Over-labeling

Hydrophobic dyes can

aggregate proteins. Filter (0.2

m) and use lower dye ratio.

No Signal Microscope filter mismatch

Ensure filter set matches Ex

495 / Em 515 (FITC/Alexa488

set).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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